2-(Pyridin-3-yloxy)acetohydrazide

• IUPAC Name: 2-pyridin-3-yloxyacetohydrazide
• InChI: InChI=1S/C7H9N3O2/c8-10-7(11)5-12-6-2-1-3-9-4-6/h1-4H,5,8H2,(H,10,11)
• InChI Key: XJWBJAWTESSUOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OCC(=O)NN
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• CAS No.: 181638-65-3

Description

“2-(Pyridin-3-yloxy)acetohydrazide” is a chemical compound with the molecular formula C7H9N3O2. It is used as a raw material for fine chemicals, organic intermediate, and pharmaceutical intermediate.

Synthesis Analysis

The synthesis of “this compound” involves several steps. A Diels–Alder reaction between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of the correspondent compound, which was then converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by various types of descriptors like topological, spatial, thermodynamic, and electronic properties. The structure is also influenced by the presence of an intra-molecular hydrogen bonding interaction.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. For instance, a new series of pyrazole, bipyridine, N-amide derivatives, and Schiff bases was synthesized using this compound as a starting material.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include its melting point, boiling point, density, molecular formula, and molecular weight. These properties are crucial in determining its reactivity and stability.

Scientific Research Applications

DNA-binding and Antioxidant Properties

2-(Pyridin-3-yloxy)acetohydrazide (L3) and its derivatives have been utilized in the synthesis of copper complexes. These complexes exhibit notable DNA-binding properties and antioxidant activities. The study by Reddy et al. (2016) demonstrated that these complexes bind avidly to calf thymus DNA and show significant antioxidant properties, with [Cu(L4)2] displaying the highest activity (Reddy, S. R., Manabolu, S. B., Shaik, M., & Raja, P. K., 2016).

Synthesis of Novel Compounds

This compound is instrumental in the creation of various novel compounds. Alonso et al. (1990) explored its reaction with unsaturated diketones, leading to the formation of 1,2-diazepinones and pyrazolo[3,4-b]pyridines (Alonso, P., Martin-Leon, N., Quinteiro, M., Seoane, C., & Soto, J., 1990).

Synthesis of Metal Complexes

Bayan Al-Kilany and M. Al-Khuder (2017) reported the use of this compound in synthesizing complexes with transition metals like cobalt, chromium, and iron. These complexes were characterized using FT-IR and U.V.–visible spectroscopy (Al-Kilany, B., & Al-Khuder, M., 2017).

Antimicrobial and Antifungal Activities

This compound derivatives have been studied for their antimicrobial potential. Meshcheryakova et al. (2021) synthesized derivatives that exhibited significant antibacterial and antifungal activities, suggesting potential for developing new antimicrobial agents (Meshcheryakova, S., Shumadalova, A., Beylerli, O., & Gareev, I., 2021).

Ultrasonic Synthesis and Nonlinear Optical Properties

Khalid et al. (2021) focused on the ultrasonic synthesis of pyridine-based hydrazone derivatives, including those involving this compound. Their study included density functional theory analyses, revealing notable nonlinear optical properties and providing insights into molecular interactions (Khalid, M., Ali, A., Asim, S., Tahir, M., Khan, M. U., Vieira, L., Torre, A. F., & Usman, M., 2021).

Mechanism of Action

Target of Action

The primary target of 2-(Pyridin-3-yloxy)acetohydrazide is the PIM-1 kinase . PIM-1 kinase is a type of enzyme that plays a crucial role in cell survival, proliferation, and differentiation. It is often overexpressed in various types of cancers, making it a promising target for cancer treatment .

Mode of Action

This compound interacts with its target, PIM-1 kinase, by inhibiting its activity . This inhibition disrupts the normal functioning of the kinase, leading to changes in cell survival and proliferation . The compound exhibits potent PIM-1 inhibition activity, with an IC50 value of 14.3 nM, which is comparable to the known PIM-1 inhibitor, Staurosporine .

Biochemical Pathways

PIM-1 kinase is known to regulate several signaling pathways, including the PI3K/AKT/mTOR pathway, which is crucial for cell survival and growth .

Result of Action

The inhibition of PIM-1 kinase by this compound leads to significant cellular effects. Specifically, the compound has been shown to activate apoptotic cell death in MCF-7 cells, a type of breast cancer cell line . It increases the cell population by total apoptosis by 33.43% and arrests the cell cycle at the S-phase . Furthermore, it has been shown to inhibit tumor growth by 42.1% in solid tumors in mice .

Safety and Hazards

The safety data sheet for “2-(Pyridin-3-yloxy)acetohydrazide” suggests that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes.

Future Directions

The future directions for “2-(Pyridin-3-yloxy)acetohydrazide” could involve further exploration of its potential biological activities. For instance, it has been suggested that modulation of the molecular connectivity indices, energy of the lowest unoccupied molecular orbital, accessible surface area, and moment of inertia of the analogs could optimize the antibacterial activity.